Methyl 2-(2-((3-butyl-4-oxo-3,4-dihydropyrido[3',2':4,5]thieno[3,2-d]pyrimidin-2-yl)thio)acetamido)benzoate

• IUPAC Name: methyl 2-[[2-[(5-butyl-6-oxo-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,10,12-pentaen-4-yl)sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C23H22N4O4S2/c1-3-4-12-27-21(29)19-18(15-9-7-11-24-20(15)33-19)26-23(27)32-13-17(28)25-16-10-6-5-8-14(16)22(30)31-2/h5-11H,3-4,12-13H2,1-2H3,(H,25,28)
• InChI Key: FRTUXEMVONXCJG-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=C(C3=C(S2)N=CC=C3)N=C1SCC(=O)NC4=CC=CC=C4C(=O)OC
• Molecular Formula: C23H22N4O4S2
• Molecular Weight: 482.6 g/mol

Description

Methyl 2-(2-((3-butyl-4-oxo-3,4-dihydropyrido[3',2':4,5]thieno[3,2-d]pyrimidin-2-yl)thio)acetamido)benzoate is a useful research compound. Its molecular formula is C23H22N4O4S2 and its molecular weight is 482.57. The purity is usually 95%.
BenchChem offers high-quality Methyl 2-(2-((3-butyl-4-oxo-3,4-dihydropyrido[3',2':4,5]thieno[3,2-d]pyrimidin-2-yl)thio)acetamido)benzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 2-(2-((3-butyl-4-oxo-3,4-dihydropyrido[3',2':4,5]thieno[3,2-d]pyrimidin-2-yl)thio)acetamido)benzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis

Research has demonstrated that heterocyclic compounds, similar in structure to the compound of interest, are synthesized for their potential application in medicinal chemistry, particularly as antitumor agents and enzyme inhibitors. For instance, the synthesis of various heterocyclic systems, such as pyrimidinones and thienopyrimidines, from starting materials that share structural similarities with the compound has been reported. These syntheses often aim at exploring the biological activities of these compounds, including their potential as antimicrobial and antitumor agents (Sabry et al., 2013), (Gangjee et al., 2009).

Biological Activity and Drug Development

The structural motifs found in these compounds are often associated with significant biological activities, such as inhibition of key enzymes involved in disease pathways. For example, dual inhibitors of thymidylate synthase and dihydrofolate reductase, synthesized from thienopyrimidine derivatives, have shown potent antitumor activity, highlighting the therapeutic potential of such compounds (Gangjee et al., 2000). This indicates that compounds with similar structural frameworks could be explored for their potential in drug development.

Chemical Properties and Reactivity

The reactivity and chemical properties of these heterocyclic compounds are critical for their application in synthetic organic chemistry and drug design. Studies focusing on the synthesis of pyrimidine and thienopyrimidine derivatives provide valuable insights into the reactivity patterns of these compounds, facilitating the development of novel synthetic routes and the discovery of new biological activities (Elmuradov et al., 2011).